Cas no 1493160-94-3 (N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide
• CAS No: 1493160-94-3
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5888109
• PubChem ID: 65188873
• Update Time: 2025-08-03

N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide
• 1493160-94-3
• EN300-1169891
• AKOS014522944
• 1586707-60-9
• N-(2-amino-1-cyclopropylethyl)-2-nitrobenzenesulfonamide

• Inchi： 1S/C11H15N3O4S/c12-7-9(8-5-6-8)13-19(17,18)11-4-2-1-3-10(11)14(15)16/h1-4,8-9,13H,5-7,12H2
• InChI Key： ARDXHZHZFAIFSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(CN)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide

N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide (CAS No. 1493160-94-3): An Overview of Its Structure, Properties, and Applications

N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide, with the CAS number 1493160-94-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular architecture, which includes a nitrobenzene sulfonamide moiety and a cyclopropyl-containing amino group. These structural features contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The chemical structure of N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide can be represented as C₁₃H₁₆N₄O₄S. The presence of the nitro group (NO₂) imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity and biological activity. The sulfonamide functional group (SO₂NH) is known for its ability to form hydrogen bonds and interact with various biological targets, making it a common feature in many pharmaceutical compounds. The cyclopropyl ring, on the other hand, adds steric hindrance and conformational rigidity to the molecule, which can affect its binding properties and metabolic stability.

In terms of physical properties, N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide is a white crystalline solid with a melting point of approximately 185°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are important for its use in various experimental settings, including in vitro assays and animal studies.

Recent research has focused on the potential therapeutic applications of N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide. One area of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The mechanism of action involves the interaction of the sulfonamide group with the active site of the target enzyme, leading to reduced enzymatic activity and downstream biological effects.

Another promising application of N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide is in the treatment of neurodegenerative disorders. Research has demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. The nitro group plays a crucial role in this context by facilitating redox reactions that help mitigate oxidative damage to neuronal cells.

In addition to its therapeutic potential, N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide has also been explored as a tool compound for chemical biology studies. Its unique structural features make it an excellent probe for investigating protein-protein interactions and other molecular processes within cells. By using this compound in combination with advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into the structural basis of protein function and develop more effective therapeutic strategies.

The synthesis of N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient methods for preparing this compound, making it more accessible for large-scale production and further research.

In conclusion, N-(2-amino-1-cyclopropylethyl)-2-nitrobenzene-1-sulfonamide (CAS No. 1493160-94-3) is a versatile organic compound with a rich chemical structure that holds significant promise for various applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups endows it with diverse biological activities, making it an attractive candidate for further investigation into its therapeutic potential and use as a tool compound in chemical biology studies.